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Compound of Interest

Compound Name:
N-(9,10-dioxo-9,10-

dihydroanthracen-2-yl)acetamide

CAS No.: 3274-22-4

Cat. No.: B5864995

Get Quote

2-Acetamidoanthraquinone (CAS 3274-22-4) is often treated in research settings as a stable,

neutral amide derivative of anthraquinone. However, this assumption of safety is dangerous.

From a toxicological perspective, this compound must be handled as a "masked" form of 2-

aminoanthraquinone, a known mutagen and reasonably anticipated human carcinogen (NTP).

Upon ingestion or inhalation, amidase enzymes in the liver can hydrolyze the acetyl group,

releasing the free amine. Consequently, this guide mandates that 2-acetamidoanthraquinone

be handled with the same Biosafety Level 2 (BSL-2) or Chemical Carcinogen precautions

applied to its parent amine.

Chemical Identity & Physicochemical Properties
Substance Name: 2-Acetamidoanthraquinone Synonyms: N-(9,10-dioxoanthracen-2-

yl)acetamide; N-acetyl-2-aminoanthraquinone CAS Number: 3274-22-4 Molecular Formula:

C₁₆H₁₁NO₃ Molecular Weight: 265.27 g/mol [1]

Table 1: Physicochemical Data
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Property Value / Description Note

Physical State Solid powder
Usually yellow to orange

needles.

Melting Point >250°C (Predicted)
Parent amine melts at 302°C.

Decomposes before boiling.

Solubility (Water) Negligible (< 0.1 mg/L) Highly lipophilic.

Solubility (Organic)
Soluble in DMSO, DMF,

Nitrobenzene

Poor solubility in

Ethanol/Methanol.

LogP (Octanol/Water) ~2.5 - 3.0 (Estimated)
Indicates high potential for

membrane permeability.

Reactivity Stable amide bond
Hydrolyzes in strong acid/base

or enzymatically.

Hazard Identification & Toxicological Mechanism
GHS Classification (Inferred from Structure-Activity Relationship):

Carcinogenicity: Category 1B (May cause cancer).

Germ Cell Mutagenicity: Category 2 (Suspected of causing genetic defects).

Specific Target Organ Toxicity (Repeated): Category 2 (Liver, Kidney, Bladder).

Aquatic Toxicity: Category 1 (Very toxic to aquatic life).[2]

The Metabolic Activation Pathway
The primary risk stems from metabolic bioactivation. Unlike direct alkylating agents,

anthraquinones require enzymatic processing to become genotoxic.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.tcichemicals.com/CN/zh/sds/A0502_CN_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5864995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liver Microsome

2-Acetamidoanthraquinone
(Stable Precursor)

Hepatic Amidases
(Hydrolysis)

2-Aminoanthraquinone
(Carcinogen)

 Activation CYP450 Oxidation
(N-Hydroxylation)

N-Hydroxy Metabolite
(Proximate Carcinogen)

Nitrenium Ion
(Ultimate Carcinogen)

 Sulfotransferase DNA Adducts
(Guanine C8)

 Mutation

Click to download full resolution via product page

Figure 1: Metabolic activation pathway converting the acetamido derivative into a DNA-binding

nitrenium ion.

Toxicological Evidence:

Parent Compound: 2-Aminoanthraquinone is listed by the National Toxicology Program

(NTP) as "Reasonably Anticipated to be a Human Carcinogen" based on clear evidence of

hepatocellular carcinoma in mice and rats [1].

Mechanism: The planar anthraquinone ring intercalates into DNA, while the metabolically

generated electrophile (nitrenium ion) covalently binds to the C8 position of guanine, causing

replication errors [2].

Exposure Controls & Engineering Protocols
Do not rely on standard laboratory ventilation. The dust is persistent and lipophilic.

Hierarchy of Controls
Elimination/Substitution: Can a sulfonated (water-soluble) anthraquinone be used instead?

Engineering Controls (Mandatory):

Weighing: Must be performed in a Static-Dissipative Powder Weighing Station or a

certified Chemical Fume Hood with a face velocity > 0.5 m/s.

Synthesis: Closed-system glassware (Schlenk lines) recommended to prevent dust

generation during transfers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b5864995/docs?utm_src=pdf-body-img#executive-summary-the-pro-carcinogen-risk-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5864995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE):

Respiratory: If outside a hood, a full-face respirator with P100 (HEPA) cartridges is

required. N95 is insufficient for long-term handling of carcinogen powders.

Dermal:Double Nitrile Gloves (0.11 mm minimum outer thickness). Change outer gloves

immediately upon contamination.

Body: Tyvek® lab coat or disposable sleeve covers to prevent cuff contamination.

Emergency Response Protocols
Scenario A: Dry Powder Spill (< 10g)

Evacuate: Clear the immediate area of non-essential personnel.

Isolate: Mark the zone.

Cleanup:

Do NOT dry sweep. This generates aerosolized carcinogens.

Cover the spill with wet paper towels (soaked in water/surfactant) to dampen the powder.

Scoop the wet slurry into a wide-mouth hazardous waste jar.

Clean the surface with a 10% Bleach solution followed by ethanol. (Bleach helps oxidize

and degrade the aromatic ring structure).

Scenario B: Skin Exposure
Drench: Immediately wash with soap and copious water for 15 minutes.

Solvent Warning:Do NOT use ethanol or DMSO to wash skin. These solvents act as carriers,

increasing the transdermal absorption of the lipophilic anthraquinone.

Handling & Storage Integrity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5864995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions: Store at room temperature (15-25°C) in a dry, dark place. The

compound is photosensitive over long periods; amber vials are recommended.

Incompatibilities: Strong oxidizing agents (e.g., chromic acid) and strong reducing agents.

Shelf Life: Stable for >2 years if kept dry. Hydrolysis to the amine occurs in the presence of

moisture and acidic/basic vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carcinogen-risk-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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